Cas no 902937-61-5 (5-(3-Methyl-1H-indazol-1-yl)-5-oxopentanoic acid)

• Product Name: 5-(3-Methyl-1H-indazol-1-yl)-5-oxopentanoic acid
• CAS No: 902937-61-5
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 4719257
• Update Time: 2023-08-16

5-(3-Methyl-1H-indazol-1-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-1H-indazol-1-yl)-5-oxopentanoic acid
• HMS1629P03
• STK503851
• 5-(3-methylindazol-1-yl)-5-oxopentanoic acid
• 5-(3-Methyl-1H-indazol-1-yl)-5-oxopentanoic acid

• Inchi： 1S/C13H14N2O3/c1-9-10-5-2-3-6-11(10)15(14-9)12(16)7-4-8-13(17)18/h2-3,5-6H,4,7-8H2,1H3,(H,17,18)
• InChI Key： LAGDKFVCJSUZOY-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)N1C2C=CC=CC=2C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.6
• Topological Polar Surface Area: 72.2